Cas no 1374652-01-3 (3-Methoxy-N-methylisoquinolin-5-amine)

• Product Name: 3-Methoxy-N-methylisoquinolin-5-amine
• CAS No: 1374652-01-3
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 2621037
• Update Time: 2023-08-07

3-Methoxy-N-methylisoquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-N-methylisoquinolin-5-amine

• Inchi： 1S/C11H12N2O/c1-12-10-5-3-4-8-7-13-11(14-2)6-9(8)10/h3-7,12H,1-2H3
• InChI Key： XOIBSGIQOHUVJB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2C(=CC=CC=2C=N1)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 2.4
• Topological Polar Surface Area: 34.2